N-(furan-2-ylmethyl)-4-methoxyaniline
Overview
Description
“N-(furan-2-ylmethyl)-4-methoxyaniline” is a compound that contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen . The “N-(furan-2-ylmethyl)” part indicates that a furan ring is attached to a nitrogen atom through a methylene (-CH2-) group . The “4-methoxyaniline” part suggests that it has an aniline (a primary amine that is derived from ammonia by replacing one hydrogen atom with a phenyl group) with a methoxy group (-OCH3) at the 4th position .
Molecular Structure Analysis
The molecular structure of “N-(furan-2-ylmethyl)-4-methoxyaniline” would likely involve a furan ring attached to a nitrogen atom through a methylene group, with a phenyl ring substituted with a methoxy group at the 4th position . The exact structure would depend on the specific locations of these groups .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(furan-2-ylmethyl)-4-methoxyaniline” would depend on its specific structure. For example, similar compounds have molecular weights around 139.15 g/mol to 171.19 g/mol . They also have specific numbers of hydrogen bond donors and acceptors, and specific topological polar surface areas .Scientific Research Applications
Organic Synthesis
Compounds with furan rings, such as N-(furan-2-ylmethyl)-4-methoxyaniline, are often used in organic synthesis due to their reactivity . The furan ring can participate in a variety of reactions, making it a useful building block in the synthesis of more complex molecules .
Medicinal Chemistry
Furan derivatives have been found to exhibit a wide range of biological and pharmacological properties . They have been used as medicines in a number of different disease areas . Therefore, N-(furan-2-ylmethyl)-4-methoxyaniline could potentially be used in the development of new drugs.
Antibacterial Activity
Furan derivatives have shown promising antibacterial activity against both gram-positive and gram-negative bacteria . This suggests that N-(furan-2-ylmethyl)-4-methoxyaniline could potentially be used in the development of new antibacterial agents .
Antifungal Activity
In addition to their antibacterial properties, some furan derivatives also exhibit antifungal activity . This could be another potential application for N-(furan-2-ylmethyl)-4-methoxyaniline .
Antiviral Activity
Some furan derivatives have shown antiviral properties . Therefore, N-(furan-2-ylmethyl)-4-methoxyaniline could potentially be used in the development of new antiviral drugs .
Anti-inflammatory and Analgesic Activity
Furan derivatives have been found to exhibit anti-inflammatory and analgesic activities . This suggests that N-(furan-2-ylmethyl)-4-methoxyaniline could potentially be used in the treatment of conditions involving inflammation and pain .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-methoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-14-11-6-4-10(5-7-11)13-9-12-3-2-8-15-12/h2-8,13H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOLWFGQYSFKMFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NCC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60355301 |
Source
|
| Record name | N-[(Furan-2-yl)methyl]-4-methoxyaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60355301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-4-methoxyaniline | |
CAS RN |
17377-97-8 |
Source
|
| Record name | N-[(Furan-2-yl)methyl]-4-methoxyaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60355301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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